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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915 Get Quote

An In-depth Technical Guide to 3-
Phenylpropionitrile
This guide provides a detailed overview of the chemical structure and nomenclature of 3-
Phenylpropionitrile, a key compound for researchers and professionals in drug development

and chemical synthesis.

Chemical Identity and Nomenclature
3-Phenylpropionitrile is an aromatic compound belonging to the nitrile class. Its systematic

and common identifiers are crucial for accurate documentation and communication in a

research context.

The internationally recognized IUPAC name for this compound is 3-phenylpropanenitrile.[1][2] It

is also commonly referred to by several synonyms, including Benzenepropanenitrile,

Hydrocinnamonitrile, and 2-Phenylethyl cyanide.[1][3][4][5][6]
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Identifier Value

IUPAC Name 3-phenylpropanenitrile[1][2]

Molecular Formula C₉H₉N[1][5][7]

Linear Formula C₆H₅CH₂CH₂CN[3][4]

CAS Number 645-59-0[3][7]

Molecular Weight 131.17 g/mol [1][3]

SMILES C1=CC=C(C=C1)CCC#N[1]

InChI Key ACRWYXSKEHUQDB-UHFFFAOYSA-N[1][4]

Structural Formula
The structural formula of 3-Phenylpropionitrile consists of a phenyl group (a benzene ring)

attached to the end of a three-carbon aliphatic chain, which is terminated by a nitrile group (-

C≡N).[1][7] Specifically, the phenyl group is bonded to the third carbon atom of the

propanenitrile backbone.[1]

The chemical structure can be visualized as a benzyl group (C₆H₅CH₂–) attached to an ethyl

cyanide group (–CH₂CN).
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Caption: 2D structural formula of 3-Phenylpropionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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